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Compound of Interest

Compound Name: N-Boc-iminodipropionic acid

Cat. No.: B136163 Get Quote

An In-depth Technical Guide to N-Boc-Iminodipropionic Acid: Structure, Synthesis, and

Applications

Introduction
N-Boc-iminodipropionic acid is a symmetrical, non-chiral difunctional molecule that has

emerged as a valuable building block in medicinal chemistry and organic synthesis.[1]

Structurally, it consists of a central secondary amine functionalized with two propionic acid

chains, where the nitrogen atom is protected by a tert-butyloxycarbonyl (Boc) group.[1] This

Boc protecting group is a cornerstone of modern peptide synthesis and related disciplines,

prized for its stability under a wide range of reaction conditions and its facile, selective removal

under acidic conditions.

The presence of two carboxylic acid moieties provides synthetic handles for the construction of

more complex molecular architectures, making it an ideal linker or scaffold.[2] This guide

provides a comprehensive overview of N-Boc-iminodipropionic acid, detailing its chemical

identity, physicochemical properties, a representative synthesis protocol, and its key

applications for researchers and professionals in drug development.

Chemical Identity and Nomenclature
A precise understanding of a molecule's structure and its formal name is fundamental for

unambiguous scientific communication. This section details the IUPAC name, common

synonyms, and the structural features of N-Boc-iminodipropionic acid.
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IUPAC Name and Synonyms
The systematic IUPAC name for this compound is 3-[2-carboxyethyl-[(2-methylpropan-2-

yl)oxycarbonyl]amino]propanoic acid.[3]

This name is derived by identifying the longest carbon chain containing the principal functional

group (a carboxylic acid), which is a propanoic acid backbone. The substituent at the 3-position

is the complex amino group, which itself is substituted with another "2-carboxyethyl" group and

the tert-butyloxycarbonyl group, systematically named "(2-methylpropan-2-yl)oxycarbonyl".

Several synonyms are commonly used in commercial and research contexts:

3,3'-[(tert-Butoxycarbonyl)azanediyl]dipropanoic acid[3]

N-(tert-butoxycarbonyl)iminodipropionic acid[4]

N-Boc-3,3'-azanediyldipropionic acid[5]

Chemical Structure
The structure of N-Boc-iminodipropionic acid is characterized by a central nitrogen atom

bonded to a Boc protecting group and two separate propionic acid chains.

Boc Protecting Group: The tert-butyloxycarbonyl group is a carbamate that sterically and

electronically shields the nitrogen atom, preventing it from participating in unwanted side

reactions such as acylation or alkylation. Its key advantage is its acid lability; it can be

cleanly removed with mild acids like trifluoroacetic acid (TFA) to liberate the free amine.

Iminodipropionic Acid Backbone: The N(CH₂CH₂COOH)₂ core provides two carboxylic acid

functional groups. These groups can be selectively activated and coupled to amines,

alcohols, or other nucleophiles, allowing the molecule to function as a symmetrical linker to

conjugate two different molecular entities or to build polymeric structures.

The diagram below illustrates the fundamental connectivity of the molecule.

Caption: 2D representation of N-Boc-iminodipropionic acid.

Physicochemical Properties
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The physical and chemical properties of a compound are critical for its handling, storage, and

application in experimental setups. The key properties of N-Boc-iminodipropionic acid are

summarized below.

Property Value Source(s)

CAS Number 143766-89-6 [1][2][4][5][6]

Molecular Formula C₁₁H₁₉NO₆ [1][6]

Molecular Weight 261.27 g/mol [1][3][6]

Appearance White powder or lumps [1]

Melting Point 79-86 °C [1]

Purity ≥97.0% (HPLC) [5]

SMILES

CC(C)

(C)OC(=O)N(CCC(=O)O)CCC(

=O)O

[2][5]

InChI Key
NIFJJASPEGEHDS-

UHFFFAOYSA-N
[2][3]

Storage
Store at 0-8 °C, sealed in a dry

environment
[1][4]

Synthesis and Purification
The synthesis of N-Boc-iminodipropionic acid is typically achieved through the protection of

the secondary amine of iminodipropionic acid using di-tert-butyl dicarbonate (Boc₂O). This is a

standard and high-yielding protocol for introducing the Boc group.

Mechanistic Rationale
The reaction proceeds via nucleophilic attack of the nitrogen atom of iminodipropionic acid on

one of the carbonyl carbons of Boc anhydride. A base, such as sodium hydroxide, is essential

for two reasons:
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It deprotonates the carboxylic acid groups, rendering the starting material soluble in aqueous

media.

It neutralizes the proton on the amine, increasing its nucleophilicity and driving the reaction

forward.

The workup requires acidification, which protonates the carboxylate groups of the product,

decreasing its water solubility and allowing for its extraction into an organic solvent.

Detailed Experimental Protocol
This protocol is a representative method for the laboratory-scale synthesis of N-Boc-
iminodipropionic acid.

Materials and Reagents:

Iminodipropionic acid

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated or 6M

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

1,4-Dioxane (optional, to aid solubility)

Procedure:

Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar,

dissolve iminodipropionic acid in a 1M aqueous solution of sodium hydroxide. Use

approximately 2.5-3.0 molar equivalents of NaOH to ensure both carboxylic acids and the
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amine are deprotonated. Stir until a clear solution is obtained. The reaction can be cooled in

an ice bath (0-5 °C).

Addition of Boc Anhydride: Dissolve di-tert-butyl dicarbonate (1.1-1.2 equivalents) in a

minimal amount of a water-miscible solvent like 1,4-dioxane or add it directly if in liquid form.

Add the Boc₂O solution dropwise to the stirred, cooled solution of iminodipropionic acid over

30-60 minutes.

Reaction: Allow the reaction mixture to warm to room temperature and stir vigorously for 12-

24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by

spotting a small, acidified aliquot of the reaction mixture against the starting material.

Workup - Quenching and Acidification: Once the reaction is complete, transfer the mixture to

a separatory funnel. Carefully acidify the aqueous solution to a pH of 1-2 using concentrated

or 6M HCl. Perform this step slowly in an ice bath, as the decomposition of any excess

Boc₂O can cause gas evolution. A white precipitate of the product may form.

Extraction: Extract the acidified mixture with ethyl acetate (3 x volume of the aqueous layer).

The product will move into the organic phase.

Washing: Combine the organic extracts and wash sequentially with deionized water and then

with brine to remove residual acid and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield the

crude product, typically as a white solid or oil that solidifies.

Purification: The crude solid can be purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) or by flash column chromatography if necessary to

achieve high purity (≥97%).

Synthesis Workflow Diagram
The following diagram outlines the key stages of the synthesis and purification process.
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Reactants:
- Iminodipropionic Acid

- Boc₂O
- NaOH (aq)

Boc Protection Reaction
(0°C to RT, 12-24h)

Step 1: Mix
Aqueous Workup:

1. Acidification (HCl, pH 1-2)
2. Quench excess Boc₂O

Step 2: Complete Liquid-Liquid Extraction
(Ethyl Acetate)

Step 3: Phase Sep.
Purification:

1. Wash (H₂O, Brine)
2. Dry (Na₂SO₄)
3. Concentrate

Step 4: Isolate
Final Product:

N-Boc-Iminodipropionic Acid
(White Solid, Purity ≥97%)

Step 5: Finalize

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Boc-iminodipropionic acid.

Applications in Research and Drug Development
The unique trifunctional nature of N-Boc-iminodipropionic acid—a protected amine and two

carboxylic acids—makes it a highly versatile tool in several areas of chemical and

pharmaceutical science.

Peptide Synthesis and Peptidomimetics: The compound serves as a protected building block

for creating non-natural peptide structures or for introducing branching in a peptide

sequence.[1] After incorporation into a peptide chain via one of its carboxyl groups, the Boc

group can be removed to expose the nitrogen, which can then be further elongated or

functionalized.

Drug Development and Medicinal Chemistry: It is frequently used as a stable, non-chiral

linker to connect two different pharmacophores or a targeting moiety to a drug payload.[2] Its

defined length and chemical stability are advantageous for designing molecules with precise

spatial arrangements needed to interact with biological targets.[1][2] This is crucial in the

development of PROTACs (PROteolysis TArgeting Chimeras) and other targeted

therapeutics.

Bioconjugation: The dicarboxylic acid structure is ideal for bioconjugation, where

biomolecules like proteins, antibodies, or oligonucleotides are attached to drugs or imaging

agents.[2] The two carboxyl groups offer dual points of attachment, enabling the creation of

well-defined bioconjugates for therapeutic or diagnostic purposes.[2]

Materials Science: Researchers have explored the use of N-Boc-iminodipropionic acid
and its derivatives in the synthesis of novel polymers and hydrogels.[2] The functional

handles allow for cross-linking, leading to materials with tailored properties for applications in

drug delivery systems or tissue engineering.[2]
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Neuroscience Research: Derivatives of this compound are used in neuroscience to

synthesize probes and ligands for studying neurotransmitter systems and synaptic functions.

[1][2]

Safety and Handling
According to its classification, N-Boc-iminodipropionic acid is considered a hazardous

substance requiring careful handling.

Hazard Classifications: Eye Irritant (Category 2), Skin Irritant (Category 2), Specific Target

Organ Toxicity - Single Exposure (Category 3, Respiratory system).

GHS Signal Word: Warning.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Measures: Standard laboratory personal protective equipment (PPE) should

be worn, including safety glasses, gloves, and a lab coat. Work should be conducted in a

well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

Conclusion
N-Boc-iminodipropionic acid is a synthetically versatile and commercially available building

block of significant value to the scientific community. Its well-defined structure, featuring a

stable Boc-protected amine and two carboxylic acid handles, provides a reliable platform for

constructing complex molecules. From its role as a linker in advanced drug development to its

use in peptide synthesis and materials science, this compound facilitates innovation across

multiple disciplines. A thorough understanding of its properties, synthesis, and handling is

essential for leveraging its full potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. jk-sci.com [jk-sci.com]

3. 3-{[(Tert-butoxy)carbonyl](2-carboxyethyl)amino}propanoic acid | C11H19NO6 | CID
15666718 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. N-Boc-iminodipropionic acid - CAS:143766-89-6 - Sunway Pharm Ltd [3wpharm.com]

5. chemscene.com [chemscene.com]

6. scbt.com [scbt.com]

To cite this document: BenchChem. [N-Boc-iminodipropionic acid structure and IUPAC
name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136163#n-boc-iminodipropionic-acid-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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